Cas no 91498-80-5 (2-Naphthalenecarboxylic acid, 8-chloro-4-Methoxy-)

2-Naphthalenecarboxylic acid, 8-chloro-4-Methoxy- structure
91498-80-5 structure
Product Name:2-Naphthalenecarboxylic acid, 8-chloro-4-Methoxy-
CAS No:91498-80-5
MF:C12H9ClO3
MW:236.651062726974
CID:832355
PubChem ID:73013874
Update Time:2025-04-19

2-Naphthalenecarboxylic acid, 8-chloro-4-Methoxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxylic acid, 8-chloro-4-Methoxy-
    • 8-CHLORO-4-METHOXY-2-NAPHTHALENECARBOXYLIC ACID
    • 8-Chloro-4-methoxy-2-naphthoic acid
    • 91498-80-5
    • Inchi: 1S/C12H9ClO3/c1-16-11-6-7(12(14)15)5-9-8(11)3-2-4-10(9)13/h2-6H,1H3,(H,14,15)
    • InChI Key: SSKZPOOTBWGDJR-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=C(C=C(C(=O)O)C=C21)OC

Computed Properties

  • Exact Mass: 236.0240218g/mol
  • Monoisotopic Mass: 236.0240218g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 46.5Ų
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